Cas no 2803862-07-7 (N-ethyl-2-fluoro-3-methylaniline hydrochloride)

• Product Name: N-ethyl-2-fluoro-3-methylaniline hydrochloride
• CAS No: 2803862-07-7
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• CID: 6287248
• PubChem ID: 165671324
• Update Time: 2025-05-23

N-ethyl-2-fluoro-3-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37452988
• N-ethyl-2-fluoro-3-methylaniline hydrochloride
• 2803862-07-7

• Inchi： 1S/C9H12FN.ClH/c1-3-11-8-6-4-5-7(2)9(8)10;/h4-6,11H,3H2,1-2H3;1H
• InChI Key： IBLIQEJDWDUGTK-UHFFFAOYSA-N
• SMILES： Cl.FC1C(C)=CC=CC=1NCC

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-ethyl-2-fluoro-3-methylaniline hydrochloride

N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride: A Comprehensive Overview

The compound N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride (CAS No. 2803862-07-7) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its unique structure, which combines an ethyl group, a fluoro substituent, and a methyl group attached to an aniline backbone, forming a hydrochloride salt. The N-Ethyl and 3-Methyl groups contribute to the molecule's stability and reactivity, while the 2-Fluoro substituent introduces electronic effects that enhance its versatility in chemical reactions.

Recent studies have highlighted the importance of N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, its ability to act as a precursor for synthesizing complex heterocyclic compounds has been extensively documented in the literature. These findings underscore the compound's role in advancing therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding aniline derivative. The introduction of the ethyl and methyl groups is achieved through alkylation reactions, while the fluoro substitution is accomplished via nucleophilic aromatic substitution or electrophilic fluorination methods. The optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research to improve yield and purity.

In terms of physical properties, N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride exhibits a melting point of approximately 185°C and is soluble in polar solvents such as water and methanol. Its solubility characteristics make it suitable for use in various chemical processes, including chromatography and crystal engineering. The compound's ability to form stable salts with hydrochloric acid further enhances its utility in pharmaceutical formulations.

One of the most promising applications of N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride lies in its use as an intermediate in the synthesis of advanced materials. For example, researchers have demonstrated its potential in creating novel polymers with tailored electronic properties. These materials hold great promise for applications in electronics, optoelectronics, and energy storage systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride under various conditions with high accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the compound's electronic structure and reactivity patterns. These computational studies have significantly accelerated the development of new synthetic routes and applications for this compound.

In conclusion, N-Ethyl-2-Fluoro-3-Methylaniline Hydrochloride (CAS No. 2803862-07-) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies and therapies is expected to grow significantly.